Cas no 1806332-22-8 (2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde
• CAS No: 1806332-22-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 5001358
• Update Time: 2025-10-29

2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C10H10F3NO2/c1-14(2)8-4-3-5-9(7(8)6-15)16-10(11,12)13/h3-6H,1-2H3
• InChI Key： LZVCHEMSIPYZLI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1C=O)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde

Introduction to 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde (CAS No. 1806332-22-8)

2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806332-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This aromatic aldehyde features a unique structural motif combining a dimethylamino group, a trifluoromethoxy substituent, and a benzaldehyde core, which endows it with distinct chemical properties and potential biological activities. The compound's molecular structure, characterized by its electron-withdrawing trifluoromethoxy group and electron-donating dimethylamino group, makes it a valuable scaffold for further derivatization and exploration in drug discovery.

The synthesis of 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde typically involves multi-step organic transformations, often starting from commercially available aromatic precursors. The introduction of the trifluoromethoxy group at the 6-position of the benzene ring and the subsequent functionalization at the 2-position with a dimethylamino group require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, are commonly employed to achieve the desired regioselectivity and functional group compatibility.

One of the most compelling aspects of 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde is its potential as a building block in the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring creates a favorable environment for interactions with biological targets. This structural feature has been leveraged in recent studies to explore its applications in medicinal chemistry, particularly in the design of small-molecule inhibitors and modulators.

Recent research has highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The aldehyde functionality in 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde serves as a versatile handle for further chemical modifications, enabling the attachment of pharmacophores that can selectively bind to specific kinase domains. For instance, studies have demonstrated its role in generating bisubstrate analogs that mimic natural substrate binding modes, thereby enhancing inhibitory activity against target kinases.

In addition to its applications in oncology, 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde has shown promise in addressing neurological disorders. The compound's ability to modulate neurotransmitter receptors has been investigated in preclinical models, suggesting its potential as an anxiolytic or antipsychotic agent. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing pharmacokinetic profiles for central nervous system (CNS) drugs.

The pharmaceutical industry has also explored 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde as a precursor for heterocyclic compounds, which are prevalent in many modern drugs. By incorporating this benzaldehyde derivative into cyclic structures such as pyrimidines or quinolines, researchers have generated novel scaffolds with enhanced bioactivity. These derivatives exhibit interesting pharmacological properties, including anti-inflammatory and antimicrobial effects, underscoring the versatility of 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde as a synthetic intermediate.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential drug candidates derived from 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde. High-throughput docking simulations have revealed promising interactions with various protein targets, including enzymes and receptors involved in metabolic pathways. These computational approaches have accelerated the discovery process by rapidly filtering large libraries of compounds based on predicted binding affinities.

The agrochemical sector has not been left behind in exploring the applications of 2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde. Its structural features make it an attractive candidate for developing novel pesticides and herbicides. By modifying its chemical properties through functional group interconversion or derivatization, researchers have synthesized compounds that exhibit potent activity against plant pathogens while maintaining environmental safety.

In conclusion,2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde (CAS No. 1806332-22-8) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structural attributes and synthetic accessibility make it an invaluable tool for chemists and biologists alike. As research continues to uncover new derivatives and applications for this compound,2-Dimethylamino-6-(trifluoromethoxy)benzaldehyde is poised to remain at the forefront of chemical innovation.